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Compound Name: Bis(2-methoxyethyl) phthalate

Cat. No.: B032753 Get Quote

An In-depth Technical Guide to the Chemical Properties of Bis(2-methoxyethyl) Phthalate

Introduction
Bis(2-methoxyethyl) phthalate, also known as di(2-methoxyethyl) phthalate (DMEP), is a

phthalate ester characterized by a benzene-1,2-dicarboxylate core with two 2-methoxyethyl

ester side chains.[1][2] Historically utilized as a specialty plasticizer, particularly for cellulose

ester plastics, and as a solvent, its application has been curtailed due to health concerns.[1][3]

This document provides a comprehensive overview of its chemical and physical properties,

metabolic pathway, and general experimental methodologies, tailored for researchers,

scientists, and professionals in drug development.

Chemical Identity and General Properties
DMEP is identified by the CAS Number 117-82-8.[1][2][3][4][5][6][7][8][9][10] It is a diester

resulting from the esterification of phthalic acid or phthalic anhydride with two molecules of 2-

methoxyethanol.[1][4]
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Identifier Value

IUPAC Name
bis(2-methoxyethyl) benzene-1,2-

dicarboxylate[2][10]

Synonyms

Di(2-methoxyethyl) phthalate, Dimethyl glycol

phthalate, Kesscoflex MCP, Kodaflex DMEP[1]

[2][6]

CAS Number 117-82-8[1][2][3][4][5][6][7][8][9][10]

Molecular Formula C₁₄H₁₈O₆[1][2][5][6][11][7][9][10][12]

Molecular Weight 282.29 g/mol [2][6][11]

Canonical SMILES
COCCOC(=O)C1=CC=CC=C1C(=O)OCCOC[3]

[10]

InChIKey
HSUIVCLOAAJSRE-UHFFFAOYSA-N[3][9][10]

[13]

Physicochemical Properties
DMEP exists as a practically colorless, oily liquid with a very slight, mild aromatic odor.[1][13] It

is noted to be stable and less volatile than dibutyl phthalate.[2][13]
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Property Value Conditions

Physical State
Light-colored, clear, oily

liquid[1][13]
Ambient

Melting Point -40 °C to -55 °C[1][3][14]

Boiling Point 340 °C[1][10][14]

230 °C[4] at 10 mm Hg

Density 1.170 g/cm³[3]

1.173 g/mL[4][15] at 20 °C

1170 kg/m ³[1] at 15 °C

Vapor Pressure <0.013 kPa[1] at 20 °C

23 hPa[14] at 20 °C

Refractive Index 1.502 to 1.503[5][10] at 20 °C/D

Viscosity 32 cP[2][13]

Henry's Law Constant 2.8 x 10⁻³ atm·m³/mol[1] at 25 °C

Solubility and Partitioning Behavior
Property Value Conditions

Water Solubility 0.9 g/L (900 mg/L)[1] at 20 °C

8500 mg/L[2][4][10][13] at 25 °C

Partition Coefficient (log Kow) 1.11 (estimated)[13]

2.9[1]

Soil Adsorption Coefficient

(Koc)
38 (estimated)[2][13]

The estimated soil adsorption coefficient (Koc) of 38 suggests that bis(2-methoxyethyl)
phthalate is expected to have very high mobility in soil.[2][13]
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Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and identification of Bis(2-
methoxyethyl) phthalate.

Technique Data Reference

Infrared (IR) Spectroscopy

Sadtler Research Laboratories IR grating

collection: 14[13]. The NIST WebBook provides

evaluated IR spectra.[9][12]

Ultraviolet (UV) Spectroscopy
Sadtler Research Laboratories Spectral

Collection: 11[13]

¹H NMR Spectroscopy
Sadtler Research Laboratories Spectral

Collection: 1120[13]

Raman Spectroscopy
Sadtler Research Laboratories Spectral

Collection: 494[13]

Mass Spectrometry (MS)

The NIST WebBook provides the mass

spectrum (electron ionization).[8][9] A GC-MS

spectrum is also available for reference.[6][7]

Safety and Hazard Profile
Property Value Method

Flash Point 185 °C / 365 °F[10][14]

194 °C[1] Open Cup

~200 °C[3]

121 °C / 250 °F Closed Cup

Autoignition Temperature 390 °C / 734 °F[3]

399 °C / 750 °F[2]

Bis(2-methoxyethyl) phthalate is classified as a reproductive toxicant, with hazard statements

indicating it may damage fertility or the unborn child.[14] It is a known experimental teratogen
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and has reported reproductive effects.[4][13] When heated to decomposition, it emits acrid

smoke and irritating fumes.[4][13]

Experimental Protocols
Detailed, specific experimental protocols for the determination of DMEP's properties are not

available in the provided search results. However, this section outlines the standard

methodologies generally employed for such characterizations.

General Methodologies for Physicochemical Property Determination:

Melting and Boiling Points: Determined using techniques such as Differential Scanning

Calorimetry (DSC) for melting point and distillation apparatus under controlled pressure for

boiling point, following OECD Guideline 102 and 103, respectively.

Density: Measured using a pycnometer or a digital density meter according to OECD

Guideline 109.

Water Solubility: The column elution method or the flask-shaking method (OECD Guideline

105) are standard procedures.

Partition Coefficient (n-octanol/water): Typically determined using the HPLC method (OECD

Guideline 117) or the shake-flask method (OECD Guideline 107).

Spectroscopic Analysis:

NMR: Samples are dissolved in a deuterated solvent (e.g., CDCl₃) and analyzed using a

standard NMR spectrometer (e.g., 400 MHz).

IR: Analysis is performed using an FTIR spectrometer with either a liquid film on KBr

plates or a solution in a suitable solvent (e.g., CCl₄).[12]

MS: Mass spectra are obtained via Gas Chromatography-Mass Spectrometry (GC-MS)

using electron ionization (EI).

Visualizations
Metabolic Pathway of DMEP
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In vivo, DMEP is known to undergo rapid hydrolysis. The primary metabolic pathway involves

its breakdown into 2-methoxyethanol (2-ME) and mono-2-methoxyethyl phthalate (MMEP). The

2-methoxyethanol is subsequently oxidized to methoxyacetic acid (MAA), a key metabolite

linked to its toxicity.[1]

Bis(2-methoxyethyl) phthalate
(DMEP)

Mono-2-methoxyethyl phthalate
(MMEP)

Hydrolysis

2-Methoxyethanol
(2-ME)

Hydrolysis
Methoxyacetic acid

(MAA)
Oxidation

Click to download full resolution via product page

Caption: Metabolic breakdown of Bis(2-methoxyethyl) phthalate (DMEP) in vivo.

Generalized Experimental Workflow for Chemical
Characterization
The process of characterizing a chemical like DMEP follows a logical progression from sample

acquisition to final data analysis and reporting.
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Caption: Generalized workflow for the physicochemical characterization of a chemical

compound.

Structure-Application Relationship
The molecular structure of DMEP, featuring a rigid aromatic ring and flexible, polar ether-

containing side chains, dictates its primary applications as a plasticizer and solvent.
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Caption: Relationship between DMEP's chemical structure and its industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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